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Cat. No.: B12291316

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

DiSC3(5) (3,3'-Dipropylthiadicarbocyanine Iodide) is a lipophilic, cationic cyanine dye widely

used to measure plasma membrane potential in living cells.[1][2][3] Its utility lies in its ability to

report changes in membrane potential through fluorescence intensity shifts. In cells with a

polarized (negative-inside) plasma membrane, the positively charged DiSC3(5) dye

accumulates in the cytoplasm and within mitochondria, leading to self-quenching of its

fluorescence.[1][4] Conversely, when the plasma membrane depolarizes, the dye is released

from the cell, resulting in a significant increase in fluorescence intensity.[1][3][4] This property

makes DiSC3(5) a valuable tool for studying ion channel activity, drug screening, and

monitoring cell health and apoptosis.

Mechanism of Action

DiSC3(5) is a slow-response potentiometric probe. As a cationic dye, it is drawn into cells with

a negative transmembrane potential.[2] This accumulation leads to an increase in the

intracellular dye concentration, causing the formation of non-fluorescent aggregates (dimers

and higher-order polymers), which quenches the overall fluorescence signal.[5][6] Upon
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membrane depolarization, the driving force for dye accumulation is reduced, leading to the

release of the dye into the extracellular medium. This disaggregation into fluorescent

monomers results in a detectable increase in fluorescence.[4][5]
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Mechanism of DiSC3(5) fluorescence response to membrane potential changes.

Quantitative Data Summary
The following tables provide a summary of the key quantitative parameters for using DiSC3(5)

in staining protocols for adherent cells.

Table 1: DiSC3(5) Properties and Concentrations

Parameter Value Reference

Excitation (max) ~622 nm [1][7]

Emission (max) ~670 nm [1][7]

Stock Solution Concentration 1 - 5 mM in DMSO or Ethanol [1][8]

Working Solution

Concentration

1 - 5 µM in buffer (e.g., HBSS,

PBS, serum-free medium)
[1][8]

Table 2: Experimental Parameters for Adherent Cell Staining

Parameter
Recommended
Range

Notes Reference

Incubation

Temperature
37°C [1][8]

Incubation Time 2 - 20 minutes
Cell type dependent,

requires optimization.
[1][8]

Washing Steps

2 - 3 times with pre-

warmed growth

medium

Each wash can be 5-

10 minutes.
[8]

DMSO Concentration

in final suspension
0.5 - 2%

Crucial for dye

solubility.
[2][9]
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Experimental Protocol: DiSC3(5) Staining of
Adherent Cells
This protocol outlines the steps for staining adherent cells with DiSC3(5) to monitor plasma

membrane potential.

Materials:

DiSC3(5) powder

Dimethyl sulfoxide (DMSO) or Ethanol

Hanks' Balanced Salt Solution (HBSS), Phosphate-Buffered Saline (PBS), or serum-free cell

culture medium

Adherent cells cultured on sterile glass coverslips or in a microplate

Pre-warmed complete cell culture medium

Fluorescence microscope with appropriate filter sets (e.g., Cy5) or a microplate reader

Protocol:

1. Preparation of Stock Solution (1-5 mM): a. Dissolve the DiSC3(5) powder in high-quality,

anhydrous DMSO or ethanol to make a 1 to 5 mM stock solution.[1][8] b. Aliquot the stock

solution into small, single-use volumes to avoid repeated freeze-thaw cycles. c. Store the stock

solution at -20°C, protected from light.[1]

2. Preparation of Working Solution (1-5 µM): a. On the day of the experiment, dilute the stock

solution into a suitable buffer such as HBSS, PBS, or serum-free medium to a final working

concentration of 1 to 5 µM.[1][8] b. The optimal concentration should be determined empirically

for each cell type and experimental condition. It is recommended to test a range of

concentrations.

3. Staining of Adherent Cells: a. Culture adherent cells on sterile glass coverslips or in a

suitable imaging plate until they reach the desired confluency. b. Remove the coverslips from

the growth medium and gently drain any excess medium.[1][8] c. Add the DiSC3(5) working
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solution to the cells, ensuring the entire surface is covered.[1][8] d. Incubate the cells at 37°C

for 2 to 20 minutes, protected from light.[1][8] The optimal incubation time will vary depending

on the cell type and should be determined experimentally.

4. Washing: a. After incubation, carefully aspirate the dye-containing solution. b. Wash the cells

two to three times with pre-warmed (37°C) complete growth medium to remove excess dye.[8]

For each wash, it is recommended to incubate the cells with the fresh medium for 5-10 minutes

before draining.[8]

5. Imaging and Analysis: a. After the final wash, mount the coverslip on a slide with a suitable

buffer or medium. b. Observe the cells using a fluorescence microscope equipped with a filter

set appropriate for Cy5 (Excitation/Emission ~622/670 nm). c. For quantitative analysis,

measure the fluorescence intensity of the cells before and after treatment with a depolarizing

agent (e.g., high potassium buffer, ionophores like gramicidin). An increase in fluorescence

intensity indicates membrane depolarization.
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DiSC3(5) Staining Workflow for Adherent Cells
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Experimental workflow for DiSC3(5) staining of adherent cells.
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Considerations and Troubleshooting:

Optimization: The working concentration of DiSC3(5) and the incubation time are critical

parameters that need to be optimized for each cell line to achieve a balance between

adequate signal and minimal toxicity.

Toxicity: At higher concentrations or with prolonged incubation, DiSC3(5) can be toxic to

cells, in part by inhibiting mitochondrial respiration.[7]

Phototoxicity and Photobleaching: DiSC3(5) is susceptible to photobleaching. Minimize

exposure to excitation light and use neutral density filters where possible.

Controls: It is essential to include appropriate controls in your experiments. A positive control

for depolarization can be achieved by treating cells with a high concentration of potassium

chloride (e.g., 50 mM KCl) in the imaging buffer, which will depolarize the plasma membrane.

Solubility: Ensure that the final concentration of DMSO in the cell suspension is maintained

at a level that ensures dye solubility without adversely affecting the cells (typically 0.5-2%).[2]

[9]

By following this detailed protocol and considering these factors, researchers can successfully

utilize DiSC3(5) to monitor changes in plasma membrane potential in adherent cells for a

variety of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/figure/Membrane-potential-sensitive-fluorescent-dye-DiSC35-A-Fluorescence-intensity-changes_fig2_301280774
https://www.researchgate.net/figure/The-mechanism-of-DiSC35-responding-to-voltage-a-and-the-workflow-of-in-vivo_fig3_380841884
https://pubmed.ncbi.nlm.nih.gov/3761361/
https://pubmed.ncbi.nlm.nih.gov/3761361/
https://www.medchemexpress.com/disc3-5.html
https://file.medchemexpress.com/batch_PDF/HY-D0085/DiSC3-5-DataSheet-MedChemExpress.pdf
https://www.biorxiv.org/content/10.1101/2022.04.30.490130v1.full.pdf
https://www.benchchem.com/product/b12291316/docs#application-notes-and-protocols-for-disc3-5-staining-of-adherent-cells
https://www.benchchem.com/product/b12291316/docs#application-notes-and-protocols-for-disc3-5-staining-of-adherent-cells
https://www.benchchem.com/product/b12291316/docs#application-notes-and-protocols-for-disc3-5-staining-of-adherent-cells
https://www.benchchem.com/product/b12291316/docs#application-notes-and-protocols-for-disc3-5-staining-of-adherent-cells
https://www.benchchem.com/product/b12291316?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12291316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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